Cas no 1804414-31-0 (Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate
• CAS No: 1804414-31-0
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 4943161
• Update Time: 2025-05-20

Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate

• Inchi： 1S/C12H12N2O5/c1-3-19-10(15)6-8-4-5-9(7-13)12(18-2)11(8)14(16)17/h4-5H,3,6H2,1-2H3
• InChI Key： PSCQUEXCQJFKHY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• XLogP3: 1.6
• Topological Polar Surface Area: 105

Additional information on Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate

Ethyl 4-Cyano-3-Methoxy-2-Nitrophenylacetate: A Comprehensive Overview

Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate, with the CAS number 1804414-31-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a methoxy group, and a nitro group attached to a phenyl ring, further substituted with an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate involves a series of carefully designed reactions. Researchers have explored various methods to optimize its synthesis, including multi-component reactions and stepwise functionalization. Recent studies have highlighted the importance of controlling reaction conditions to achieve high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements underscore the compound's potential for large-scale production in industrial settings.

Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate exhibits interesting physical properties, including a high melting point and moderate solubility in organic solvents. Its electronic structure, influenced by the electron-withdrawing cyano and nitro groups, makes it an attractive candidate for applications in electronics and optoelectronics. Recent research has focused on its use as a precursor in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable charge transfer complexes has been particularly promising for enhancing device performance.

In terms of biological applications, Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate has shown potential as an antimicrobial agent. Studies conducted in vitro have demonstrated its effectiveness against various bacterial strains, particularly those resistant to conventional antibiotics. The compound's mechanism of action involves disrupting bacterial cell membranes and inhibiting key enzymatic pathways. These findings have sparked interest in further exploring its therapeutic potential through preclinical trials.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate. Quantum mechanical calculations have revealed the compound's electronic distribution and reactivity patterns, which are crucial for understanding its behavior in different chemical environments. Additionally, machine learning algorithms have been employed to predict its pharmacokinetic properties, aiding in drug design and development efforts.

Ethical considerations and environmental impact are also critical aspects when evaluating compounds like Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce the environmental footprint of synthetic processes. Innovations such as catalytic recycling and solvent-free reactions are being explored to enhance sustainability in its production.

In conclusion, Ethyl 4-cyano-3-methoxy-2-nitrophenylacetate is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations. As research continues to unfold, this compound is expected to play an even more significant role in advancing technology and medicine.